Cas no 40663-31-8 (1,2,3-trimethoxy-5-(2-nitroethenyl)benzene)

• Product Name: 1,2,3-trimethoxy-5-(2-nitroethenyl)benzene
• CAS No: 40663-31-8
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• MDL: MFCD00060550
• CID: 2633391
• PubChem ID: 5354916
• Update Time: 2025-06-28

1,2,3-trimethoxy-5-(2-nitroethenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,2,3-trimethoxy-5-(2-nitroethenyl)benzene
• SCHEMBL6169337
• SCHEMBL6169341
• 1-(3,4,5-TRIMETHOXYPHENYL)-2-NITROETHENE
• AKOS000277478
• 1,2,3-trimethoxy-5-[(1E)-2-nitroethenyl]benzene
• AG-205/03699006
• acs.jmedchem.1c00409_ST.397
• trans-3,4,5-trimethoxy-beta-nitrostyrene
• trans-3,4,5-trimethoxynitrostyrene
• 6316-70-7
• 1,2,3-trimethoxy-5-(2-nitrovinyl)benzene
• BETA-NITRO-3,4,5-TRIMETHOXYSTYRENE
• 1,2,3-trimethoxy-5-[(E)-2-nitrovinyl]benzene
• BDBM512802
• Benzene, 1,2,3-trimethoxy-5-[(1E)-2-nitroethenyl]-
• CS-0326783
• MFCD00060550
• 3,4,5-Trimethoxy-B-Nitrostyrene
• CHEMBL611950
• 3,4,5-Trimethyl-.beta.-nitrostyrene
• E86116
• LS-07334
• DTXSID601344196
• EN300-1869154
• 1,2,3-trimethoxy-5-[(E)-2-nitroethenyl]benzene
• NSC22597
• NSC-22597
• 40663-31-8
• (E)-1,2,3-trimethoxy-5-(2-nitrovinyl)benzene

• MDL： MFCD00060550
• Inchi： 1S/C11H13NO5/c1-15-9-6-8(4-5-12(13)14)7-10(16-2)11(9)17-3/h4-7H,1-3H3/b5-4+
• InChI Key： PEPYBEJQAIGLRE-SNAWJCMRSA-N
• SMILES： O(C)C1C(=CC(/C=C/[N+](=O)[O-])=CC=1OC)OC

Computed Properties

• Exact Mass: 239.07937252Da
• Monoisotopic Mass: 239.07937252Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.5Ų

Additional information on 1,2,3-trimethoxy-5-(2-nitroethenyl)benzene

Recent Advances in the Study of 1,2,3-Trimethoxy-5-(2-nitroethenyl)benzene (CAS: 40663-31-8): A Promising Compound in Chemical Biology and Pharmaceutical Research

1,2,3-Trimethoxy-5-(2-nitroethenyl)benzene (CAS: 40663-31-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and therapeutic potential. The compound's distinctive nitroethenyl moiety combined with a trimethoxybenzene scaffold suggests possible interactions with biological targets, making it a promising candidate for drug discovery and development.

Recent studies have explored the synthetic pathways for 1,2,3-trimethoxy-5-(2-nitroethenyl)benzene, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported an improved synthetic route that achieves a 78% yield through a modified Knoevenagel condensation reaction. This advancement addresses previous challenges in large-scale production, potentially facilitating further pharmacological evaluation. The study also characterized the compound's stability under various conditions, noting its relative stability in acidic environments but susceptibility to degradation under prolonged UV exposure.

Pharmacological investigations have revealed intriguing biological activities associated with this compound. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated significant anti-inflammatory effects in vitro, with the compound showing 65% inhibition of TNF-α production at 10 μM concentration in macrophage cells. Molecular docking studies suggest this activity may stem from interaction with the NF-κB signaling pathway. Additionally, preliminary screening against a panel of cancer cell lines showed selective cytotoxicity against colorectal cancer cells (IC50 = 8.2 μM), indicating potential as an anticancer agent that warrants further exploration.

The mechanism of action of 1,2,3-trimethoxy-5-(2-nitroethenyl)benzene appears to involve multiple pathways. A 2024 study in Chemical Biology & Drug Design employed proteomic analysis to identify several protein targets, including heat shock proteins and metabolic enzymes. The nitroethenyl group was found to act as a Michael acceptor, forming covalent bonds with cysteine residues in target proteins. This reactivity profile suggests the compound could serve as a valuable chemical probe for studying redox-sensitive biological processes or as a lead for developing covalent inhibitors.

Current research directions include structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties. Recent modifications have focused on varying the methoxy substitutions and exploring alternative electron-withdrawing groups to the nitro functionality. These efforts aim to enhance bioavailability while maintaining or improving target engagement. Computational modeling predicts that certain derivatives may exhibit improved blood-brain barrier penetration, opening possibilities for central nervous system applications.

In conclusion, 1,2,3-trimethoxy-5-(2-nitroethenyl)benzene represents a versatile scaffold with demonstrated biological activities and considerable potential for pharmaceutical development. Ongoing research continues to elucidate its molecular targets and therapeutic applications, positioning this compound as an important subject in contemporary medicinal chemistry. Future studies should focus on in vivo validation of its pharmacological effects and further optimization of its drug-like properties to advance its translational potential.